(2S)-2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• SMILES: C1CC2CC1CC2C(C(=O)O)N
• InChI: InChI=1S/C9H15NO2/c10-8(9(11)12)7-4-5-1-2-6(7)3-5/h5-8H,1-4,10H2,(H,11,12)/t5?,6?,7?,8-/m0/s1
• InChIKey: WSYBJHMJCCMCNJ-AWEWAEBESA-N

(2S)-2-Amino-2-(bicyclo[2.2.1]heptan-2-yl)acetic acid Overview

(2S)-2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid (CAS 1690281-06-1; MW 169.22 g/mol; C₉H₁₅NO₂) is a non-proteinogenic, chiral α-amino acid featuring a rigid bicyclo[2.2.1]heptane (norbornane) framework separated from the α-carbon by a methylene spacer [1]. This compound belongs to the class of conformationally constrained amino acids used as building blocks in peptidomimetic design, where the norbornane cage restricts backbone flexibility and influences secondary structure propensity [2]. It is supplied as the (2S)-enantiomer with a minimum purity specification of 95% from commercial vendors .

Single (2S)-enantiomer for stereochemically defined peptidomimetic design

Free base form enables direct peptide coupling without neutralization step

Methylene spacer provides tunable backbone constraint distinct from fully rigid BCH-type analogs

• [1] PubChem. 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid. Compound Summary CID 24689618. National Center for Biotechnology Information (2025). View Source
• [2] Cativiela, C., Díaz-de-Villegas, M. D. Stereoselective synthesis of quaternary α-amino acids. Tetrahedron: Asymmetry 9(20), 3517-3599 (1998). View Source

Why Generic Substitution Fails for (2S)-2-Amino-2-(bicyclo[2.2.1]heptan-2-yl)acetic acid

Simple replacement of (2S)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid with its (2R)-enantiomer, racemic mixture, hydrochloride salt, or the structurally similar but distinct BCH (2-aminobicyclo[2.2.1]heptane-2-carboxylic acid, lacking the methylene spacer) is not scientifically valid. The presence of the methylene spacer between the norbornane cage and the α-carbon fundamentally alters the compound's conformational profile relative to BCH, affecting both the steric environment and the rotational degrees of freedom of the amino acid backbone [1]. Furthermore, in norbornane-type amino acids, correct orientation of the amino and carboxyl groups is essential for biological activity; only the isomer with the carboxyl group exo and absolute configuration 1R,2S,4S demonstrated tolbutamide-potentiated hypoglycemic activity in vivo, while other isomers were inactive [2]. The quantitative evidence below establishes the specific dimensions where this compound differs from its closest analogs.

Stereochemistry

Single (2S)-enantiomer

Racemate or (2R)-enantiomer may shift backbone conformation and target recognition

Form

Free base

HCl salt requires neutralization, altering synthetic workflow efficiency

Scaffold

Methylene spacer present

BCH lacks the methylene spacer, which alters rotatable bond count and φ/ψ angle distribution

• [1] Jiménez, A. I., Vanderesse, R., Marraud, M., Aubry, A., Cativiela, C. Study of the conformational profile of the norbornane analogues of phenylalanine. Journal of Peptide Science 8(5), 211-226 (2002). View Source
• [2] Tager, H. S., Christensen, H. N. Hypoglycemic action of 2-aminonorbornane-2-carboxylic acid in the rat. Biochemical and Biophysical Research Communications 44(1), 185-191 (1971). View Source

Quantitative Evidence for (2S)-2-Amino-2-(bicyclo[2.2.1]heptan-2-yl)acetic acid

Enantiomeric Purity vs. Racemic Mixture

The (2S)-configured compound (CAS 1690281-06-1) is supplied as a single enantiomer with defined stereochemistry at the α-carbon, in contrast to the racemic mixture (CAS 756455-88-6). Chiral HPLC methods using teicoplanin-based stationary phases have demonstrated excellent resolution of enantiomers of bicyclo[2.2.1]heptane-containing amino acids, confirming that enantiomeric separation is analytically achievable and that the enantiomers are chromatographically distinct [1]. In norbornane amino acid systems, only one enantiomer (1R,2S,4S configuration) has been shown to induce tolbutamide-potentiated hypoglycemia in rats, demonstrating that biological activity is exquisitely stereospecific [2].

Enantiomeric Identity

Reported

Single (2S)-enantiomer vs. racemate; enantiomers chromatographically distinct on teicoplanin CSP.

Supports stereochemical-control study fit

Chiral HPLC method context; stereospecific activity reported for norbornane class

Evidence Dimension	Stereochemical purity and enantiomeric identity
Target Compound Data	Single (2S)-enantiomer; CAS 1690281-06-1
Comparator Or Baseline	Racemic mixture: CAS 756455-88-6; (2R)-enantiomer: CAS 1690278-50-2; BCH (racemic): CAS 20448-79-7
Quantified Difference	Enantiomerically resolved vs. racemic; opposite enantiomer expected to show different or absent biological activity based on class behavior
Conditions	Stereochemical assignment by synthesis; chiral HPLC resolution demonstrated for bicyclo[2.2.1]heptane amino acid class on teicoplanin CSP (Török et al., 1998; mobile phase: hydro-organic, flow rate optimized)

Why This Matters

For peptidomimetic applications requiring defined stereochemistry, the racemate cannot substitute for the single enantiomer, as stereochemistry dictates backbone conformation and target recognition.

• [1] Török, G., Péter, A., Csomós, P., Kanerva, L. T., Fülöp, F. High-performance liquid chromatographic methods for separation of the isomers of β-amino acids possessing bicyclo[2.2.1]heptane or heptene skeletons. Journal of Chromatography A 797(1-2), 177-186 (1998). View Source
• [2] Tager, H. S., Christensen, H. N. Hypoglycemic action of 2-aminonorbornane-2-carboxylic acid in the rat. Biochemical and Biophysical Research Communications 44(1), 185-191 (1971). View Source

Methylene Spacer Differentiation from BCH

Unlike BCH (2-aminobicyclo[2.2.1]heptane-2-carboxylic acid; CAS 20448-79-7), which is an α,α-disubstituted amino acid with the norbornane cage directly attached to the α-carbon, (2S)-2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid contains a methylene spacer (–CH₂–) that separates the bicyclic framework from the α-carbon. This structural difference adds one rotatable bond (Rotatable Bond Count: 2 for the target vs. 1 for BCH) [1]. The additional methylene unit alters the conformational degrees of freedom: BCH has severely restricted φ and ψ angles due to the gem-disubstitution, while the target compound's methylene spacer permits greater backbone flexibility, which is critical when tunable constraint (rather than maximal rigidity) is desired in peptide backbone engineering. Comparative conformational analysis of norbornane amino acids with and without β-substituents has shown that the norbornane system favors C₇-like conformations while hampering extended structures [2].

Rotatable Bond Count

Class-level inference

2 (target) vs. 1 (BCH)

Alters backbone flexibility in peptide design

PubChem computed; MW +14.03 vs BCH

Evidence Dimension	Rotatable bond count and backbone flexibility
Target Compound Data	Rotatable Bond Count: 2 (PubChem computed); MW: 169.22 g/mol; XLogP3-AA: -1.1 [1]
Comparator Or Baseline	BCH (CAS 20448-79-7): Rotatable Bond Count: 1; MW: 155.19 g/mol; XLogP3: -1.3 (estimated) [3]
Quantified Difference	1 additional rotatable bond; MW difference: +14.03 g/mol (methylene unit); ΔXLogP3-AA: +0.2 (slightly less hydrophilic)
Conditions	PubChem computed descriptors; XLogP3 algorithm version 3.0; Cactvs 3.4.8.18

Why This Matters

The methylene spacer provides a quantitatively distinct conformational landscape vs. BCH, making these compounds non-interchangeable in peptide design where backbone flexibility must be precisely controlled.

• [1] PubChem. 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid. Computed Properties. CID 24689618. National Center for Biotechnology Information (2025). View Source
• [2] Jiménez, A. I., Vanderesse, R., Marraud, M., Aubry, A., Cativiela, C. Study of the conformational profile of the norbornane analogues of phenylalanine. Journal of Peptide Science 8(5), 211-226 (2002). View Source
• [3] PubChem. 2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid (BCH). CID 10728. National Center for Biotechnology Information (2025). View Source

Norbornane-Induced Conformational Restriction

Computational studies on norbornane amino acid systems (specifically 2-amino-3-phenylnorbornane-2-carboxylic acids) have demonstrated that the bulky norbornane cage induces two distinct types of conformational constraints: (i) steric hindrance from the cage limits the accessible φ/ψ dihedral angle space compared to natural amino acids, and (ii) the norbornane system favors C₇-like (γ-turn) conformations while suppressing fully extended (β-strand) conformations [1]. The target compound, with its methylene spacer, is expected to exhibit a modulated version of this constraint—retaining the steric influence of the norbornane cage while the spacer partially decouples the cage from the peptide backbone, allowing a broader φ/ψ distribution than BCH-type amino acids but narrower than natural glycine or alanine. This finding is inferred from the class behavior of norbornane amino acids; direct φ/ψ maps for the specific (2S)-enantiomer with the methylene spacer have not been reported.

Conformational Profile

Class-level inference

Predicted to favor C₇ conformations over extended structures based on norbornane class behavior.

Supports tunable backbone constraint rationale

Direct φ/ψ maps not available; extrapolated from phenylalanine analogs

Evidence Dimension	Conformational constraint: accessible φ/ψ dihedral angle space
Target Compound Data	Constrained but with methylene spacer providing partial decoupling; predicted to favor C₇ conformations over extended structures based on class behavior
Comparator Or Baseline	BCH (α,α-disubstituted): severely restricted φ/ψ space, limited to helical turns; Natural glycine: unrestricted φ/ψ space, all conformations accessible
Quantified Difference	Qualitative class inference: target compound occupies intermediate conformational restriction between maximally constrained BCH and unconstrained glycine; quantitative φ/ψ Ramachandran maps not available for the specific compound
Conditions	AMBER force field computational studies on norbornane phenylalanine analogs (Jiménez et al., 2002); extrapolation to glycine scaffold with methylene spacer

Why This Matters

For researchers designing peptides with specific secondary structure propensities, this compound offers a tunable degree of backbone constraint that neither fully rigid BCH nor fully flexible glycine can provide.

• [1] Jiménez, A. I., Vanderesse, R., Marraud, M., Aubry, A., Cativiela, C. Study of the conformational profile of the norbornane analogues of phenylalanine. Journal of Peptide Science 8(5), 211-226 (2002). View Source

Free Base vs. Salt Form Differentiation

The (2S)-configured compound is commercially supplied as the free base with a minimum purity specification of 95% (CAS 1690281-06-1) . This contrasts with the hydrochloride salt form (CAS 182291-64-1; 95% purity) , which has a molecular formula of C₉H₁₆ClNO₂ (MW 205.68 g/mol). The free base form is preferred for direct incorporation into peptide synthesis via standard coupling protocols (e.g., HBTU/HOBt, DIC/HOBt) without the need for prior neutralization of the hydrochloride counterion. The N-Boc-protected derivative (CAS 182292-11-1; MW 269.34 g/mol) is also commercially available for Fmoc/t-Bu solid-phase peptide synthesis strategies, providing orthogonal protection options .

Form Comparison

Specification review

Free base (≥95%) vs. HCl salt (+36.46 g/mol)

Free base streamlines synthetic coupling workflow

Supplier specification; N-Boc derivative also available

Evidence Dimension	Form: free base vs. hydrochloride salt; and commercial purity
Target Compound Data	Free base; purity ≥95% (supplier spec); CAS 1690281-06-1; MW 169.22 g/mol
Comparator Or Baseline	Hydrochloride salt: CAS 182291-64-1; purity ≥95%; MW 205.68 g/mol; N-Boc derivative: CAS 182292-11-1; MW 269.34 g/mol; (2R)-enantiomer free base: CAS 1690278-50-2
Quantified Difference	MW difference free base vs. HCl salt: +36.46 g/mol (HCl adduct); Commercial purity specifications: all forms ≥95%
Conditions	Supplier specifications from AKSci, Cato Research Chemicals, and Chemenu

Why This Matters

Procurement of the correct form (free base vs. salt) directly impacts synthetic workflow efficiency; the free base eliminates the neutralization step required when using the hydrochloride salt in peptide coupling reactions.

Norbornane Scaffold in Peptidomimetic Design

Norbornane-based amino acids have been evaluated as conformational constraints in peptide modulators of Rac1/Tiam1 protein-protein interaction (PPI), a target in cardiovascular disease and cancer [1]. In that study, insertion of an α,α-disubstituted norbornane amino acid (structurally related to BCH) at the N-terminus was assessed for helix stabilization via REMD calculations and circular dichroism (CD). A single norbornane amino acid at the N-terminus was insufficient to stabilize the helix structure, whereas side-chain stapling proved more effective. Importantly, both engineered peptides (norbornane-containing and stapled) were able to reduce Rac1-GTP levels in cultured human smooth muscle cells, whereas the wild-type sequence was inactive (quantitative reduction not specified as a single value; reported as qualitative 'able to reduce') [1]. The target compound's methylene spacer may provide intermediate conformational behavior between BCH-type and flexible amino acids, offering a distinct design tool for PPI inhibitor optimization [2].

Peptide Activity Context

Supporting evidence

Norbornane-containing peptide reduced Rac1-GTP levels in smooth muscle cells; wild-type inactive.

Supports scaffold selection for PPI inhibitor research

Qualitative evidence; target compound not directly tested

Evidence Dimension	Functional activity in cell-based assay (Rac1-GTP reduction) with norbornane amino acid-containing peptides
Target Compound Data	Not directly tested; structural analog of the norbornane amino acid scaffold used in the study
Comparator Or Baseline	Wild-type peptide sequence: inactive (no Rac1-GTP reduction); Norbornane-containing peptide: active (reduced Rac1-GTP levels); Stapled peptide: active (reduced Rac1-GTP levels)
Quantified Difference	Qualitative: wild-type = inactive; norbornane-containing and stapled peptides = active in reducing Rac1-GTP; quantitative Rac1-GTP reduction values not reported in abstract
Conditions	Cultured human smooth muscle cells; REMD calculations and CD spectroscopy for conformational analysis

Why This Matters

This class-level evidence demonstrates that norbornane amino acid scaffolds can confer biological activity to otherwise inactive peptide sequences, supporting the procurement rationale for constrained amino acids in PPI inhibitor discovery programs.

• [1] Contini, A., Ferri, N., Bucci, R., Lupo, M. G., Erba, E., Gelmi, M. L., Pellegrino, S. Peptide modulators of Rac1/Tiam1 protein-protein interaction: An alternative approach for cardiovascular diseases. Biopolymers 109(2), e23089 (2018). View Source
• [2] Gelmi, M. L. Norbornene Amino Acids: Versatile Synthons for the preparation of constrained amino acids. European Network of Doctoral Studies in Pharmaceutical Sciences, Catania (2006). View Source

Blood-Brain Barrier Permeability and Lipophilicity

The computed XLogP3-AA value of -1.1 for the target compound [1] indicates hydrophilic character, placing it in a range potentially compatible with LAT1-mediated transport across the blood-brain barrier (BBB). The structurally related BCH (XLogP3 ≈ -1.3) is a known competitive inhibitor and substrate of LAT1, blocking L-leucine uptake with an IC₅₀ of 131.5 µM and inhibiting all LAT family members at 10 mM . The target compound's modestly higher lipophilicity (ΔXLogP3 = +0.2 vs. BCH) suggests a slight increase in passive membrane permeability, which could differentiate it in BBB transport studies, though direct LAT1 interaction data for this specific compound are not available in the published literature.

Lipophilicity (XLogP3)

Class-level inference

-1.1 (target) vs. -1.3 (BCH) vs. -2.4 (L-DOPA)

May differentiate BBB transport kinetics

LAT1 interaction data not available for this compound

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and predicted BBB permeability potential
Target Compound Data	XLogP3-AA: -1.1 (PubChem computed); tPSA: 63.3 Ų; HBD: 2; HBA: 3 [1]
Comparator Or Baseline	BCH: XLogP3: -1.3 (estimated); tPSA: 63.3 Ų; HBD: 2; HBA: 3 [2]; L-DOPA (LAT1 substrate): XLogP3: -2.4
Quantified Difference	ΔXLogP3: +0.2 vs. BCH; ΔXLogP3: +1.3 vs. L-DOPA; identical tPSA, HBD, and HBA vs. BCH
Conditions	PubChem computed properties; XLogP3 version 3.0; Cactvs 3.4.8.18

Why This Matters

For CNS-targeted programs where LAT1-mediated brain uptake is relevant, the slightly elevated lipophilicity of this compound relative to BCH may translate to altered BBB transport kinetics, warranting selection over BCH when fine-tuning CNS exposure is required.

• [1] PubChem. 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid. Computed Properties. CID 24689618. National Center for Biotechnology Information (2025). View Source
• [2] PubChem. 2-Aminobicyclo[2.2.1]heptane-2-carboxylic acid (BCH). CID 10728. National Center for Biotechnology Information (2025). View Source

Application Scenarios for (2S)-2-Amino-2-(bicyclo[2.2.1]heptan-2-yl)acetic acid

Peptidomimetic Building Block for PPI Inhibitors

When designing peptide-based inhibitors of protein-protein interactions (e.g., Rac1/Tiam1), the (2S)-enantiomer of this compound provides a stereochemically defined, conformationally constrained scaffold that can be incorporated at the N-terminus or internal positions. The methylene spacer offers greater backbone flexibility than α,α-disubstituted analogs such as BCH, enabling fine-tuning of the secondary structure propensity. The free base form enables direct use in standard Fmoc-SPPS or solution-phase peptide coupling without a preliminary neutralization step . Researchers should procure the (2S)-free base (CAS 1690281-06-1) rather than the racemate or hydrochloride salt to ensure stereochemical integrity and synthetic workflow efficiency.

CNS Amino Acid Transporter Substrate Profiling

For studies investigating LAT1-mediated transport across the blood-brain barrier, this compound's computed XLogP3-AA of -1.1 places it in a distinct lipophilicity window compared to the classical LAT1 inhibitor BCH (XLogP3 ≈ -1.3) and the endogenous substrate L-DOPA (XLogP3 ≈ -2.4) [1]. This property profile makes it a candidate for structure-activity relationship (SAR) campaigns aimed at identifying LAT1 substrates or inhibitors with optimized CNS penetration. The compound should be sourced as the (2S)-enantiomer to avoid confounding results from the opposite enantiomer, which may exhibit different transporter recognition based on class stereospecificity evidence [2].

N-Protected Intermediates for Solid-Phase Peptide Synthesis

The free base (2S)-enantiomer serves as a versatile intermediate for generating orthogonal protected forms (e.g., Fmoc- or Boc-protected derivatives). The commercially available N-Boc derivative (CAS 182292-11-1) demonstrates that protection chemistry is established for this scaffold. When in-house protection is required, procurement of the free base with ≥95% purity enables direct acylation with Fmoc-OSu or Boc₂O, yielding SPPS-ready building blocks with a single stereocenter to control rather than the diastereomeric mixtures that would result from racemic starting material.

Computational Peptide Design and Conformational Analysis

For computational chemists performing molecular dynamics simulations or Ramachandran map construction of non-natural amino acids, this compound occupies an underexplored region of conformational space—intermediate between maximally constrained BCH-type residues and fully flexible glycine. Based on class-level computational evidence showing that the norbornane cage favors C₇ conformations while suppressing extended structures [3], the methylene spacer variant is predicted to exhibit a distinct φ/ψ distribution. Procurement of the stereochemically pure (2S)-enantiomer is essential for generating accurate force field parameters and for validating computational predictions with experimental CD or NMR data.

Application

Selection Property

Validation Focus

Peptidomimetic building block for PPI research

Defined (2S) stereochemistry; free base form

Enantiomeric identity verification; coupling compatibility

LAT1-mediated transport and CNS exposure studies

Modest lipophilicity (XLogP3 context)

Transporter substrate/inhibitor profiling; enantiomer-specific recognition

Orthogonal protection for SPPS

Free base for direct acylation; single stereocenter

Protection chemistry compatibility; diastereomeric purity

Computational peptide modeling and conformational analysis

Intermediate backbone constraint profile

φ/ψ distribution mapping; force field parameter validation

• [1] PubChem. 2-Amino-2-{bicyclo[2.2.1]heptan-2-yl}acetic acid. CID 24689618; BCH CID 10728; L-DOPA CID 6047. National Center for Biotechnology Information (2025). View Source
• [2] Tager, H. S., Christensen, H. N. Hypoglycemic action of 2-aminonorbornane-2-carboxylic acid in the rat. Biochemical and Biophysical Research Communications 44(1), 185-191 (1971). View Source
• [3] Jiménez, A. I., Vanderesse, R., Marraud, M., Aubry, A., Cativiela, C. Study of the conformational profile of the norbornane analogues of phenylalanine. Journal of Peptide Science 8(5), 211-226 (2002). View Source